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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Cys-V5 peptide, a powerful

tool for the investigation of protein-protein interactions (PPIs). We will delve into the core

principles of its application, detailed experimental protocols, and methods for quantitative data

analysis, all tailored for researchers in academia and industry.

Introduction to the Cys-V5 Peptide
The Cys-V5 peptide is a synthetic peptide that combines the highly recognized V5 epitope tag

with a terminal cysteine residue. The V5 tag is a 14-amino-acid sequence

(GKPIPNPLLGLDST) derived from the P and V proteins of the simian virus 5 (SV5)[1]. It is

widely used in molecular biology for the detection and purification of recombinant proteins[2].

The key innovation of the Cys-V5 peptide is the addition of a cysteine residue, typically at the

N-terminus. The sulfhydryl (-SH) group of the cysteine provides a reactive handle for covalent

immobilization onto a solid support, such as agarose beads. This stable, oriented

immobilization is a significant advantage for applications like affinity pull-down assays, as it

ensures the V5 epitope is consistently accessible for interaction studies.

Core Applications in PPI Studies
The primary application of the Cys-V5 peptide in the context of PPIs is the affinity pull-down

assay. This in vitro technique is used to isolate and identify proteins that interact with a specific
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"bait" protein. In this setup, a protein of interest is tagged with the Cys-V5 peptide, which then

serves as the bait.

A second key application is in Surface Plasmon Resonance (SPR), where the Cys-V5 tag can

be used to immobilize the bait protein on a sensor chip for real-time kinetic analysis of protein

interactions.

Experimental Workflow and Protocols
Principle of the Cys-V5 Pull-Down Assay
The workflow of a Cys-V5 pull-down assay can be summarized in four main steps:

Immobilization of the Bait: The Cys-V5 tagged bait protein is covalently attached to a solid

support, typically maleimide-activated agarose beads, via the cysteine's sulfhydryl group.

Incubation with Prey: The immobilized bait is incubated with a source of "prey" proteins, such

as a cell lysate or a purified protein mixture.

Washing: Non-specific and weakly interacting proteins are washed away, leaving the bait

protein and its specific interaction partners bound to the support.

Elution and Analysis: The specifically bound proteins are eluted from the support and

identified using methods like Western blotting or mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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